Cas no 1511692-18-4 (Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl-)

• Product Name: Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl-
• CAS No: 1511692-18-4
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5281370
• Update Time: 2025-05-30

Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl-
• 1-(1-Amino-2-methylpropan-2-yl)-2-methylcyclopentan-1-ol

• Inchi： 1S/C10H21NO/c1-8-5-4-6-10(8,12)9(2,3)7-11/h8,12H,4-7,11H2,1-3H3
• InChI Key： JBUJPUGAKFHFDR-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN)(O)CCCC1C

Additional information on Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl-

Exploring the Unique Properties and Applications of Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl- (CAS No. 1511692-18-4)

In the ever-evolving landscape of specialty chemicals, Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl- (CAS No. 1511692-18-4) has emerged as a compound of significant interest to researchers and industries alike. This structurally unique molecule combines a cyclopentanol core with an amino-functionalized side chain, offering a distinctive combination of properties that make it valuable across multiple applications. As sustainability and green chemistry become increasingly important in today's chemical industry, compounds like this are gaining attention for their potential in developing more efficient and environmentally friendly solutions.

The molecular architecture of 1511692-18-4 features several noteworthy characteristics. The cyclopentane ring provides a rigid framework that influences the compound's stereochemistry and reactivity, while the 1,1-dimethylethyl (tert-butyl) group adds steric bulk that can affect both solubility and interaction with other molecules. The presence of both amino and hydroxyl functional groups makes this compound particularly versatile, as these moieties can participate in hydrogen bonding, serve as reaction sites for further derivatization, or contribute to biological activity. Recent studies in computational chemistry have shown that such structural features can lead to interesting conformational behaviors that are relevant for material science applications.

Current research trends highlight several promising applications for Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl-. In pharmaceutical development, similar amino-alcohol structures have shown potential as building blocks for drug candidates, particularly in neurological and cardiovascular therapies. The compound's balanced polarity profile, influenced by both its hydrophilic amino group and hydrophobic cyclopentyl moiety, makes it an interesting subject for drug delivery system research. Additionally, materials scientists are investigating its use as a precursor for advanced polymers with specific thermal and mechanical properties, responding to the growing demand for high-performance specialty materials in electronics and aerospace industries.

From a synthetic chemistry perspective, 1511692-18-4 presents intriguing possibilities. The compound's multiple functional groups allow for diverse synthetic transformations, making it a valuable intermediate in multi-step organic syntheses. Recent publications have explored its use in asymmetric catalysis and as a chiral auxiliary in stereoselective reactions. These applications align well with current industry priorities around atom economy and sustainable synthetic methods. Furthermore, the compound's stability under various conditions makes it suitable for use in flow chemistry systems, which are gaining popularity for their efficiency and reduced environmental impact.

Quality control and analytical characterization of Cyclopentanol, 1-(2-amino-1,1-dimethylethyl)-2-methyl- require specialized techniques. Modern analytical laboratories employ a combination of HPLC, GC-MS, and NMR spectroscopy to verify purity and structural integrity. The compound's specific rotation is often measured as a critical quality attribute, given the importance of chirality in many of its potential applications. Recent advances in analytical technology, particularly in chiral separation methods and high-field NMR, have significantly improved the ability to characterize such complex molecules with precision.

Looking toward future developments, researchers are particularly interested in exploring the structure-activity relationships of this compound and its derivatives. Computational modeling and machine learning approaches are being applied to predict potential new applications and optimize synthesis pathways. The compound's unique combination of features positions it well to contribute to innovations in areas ranging from medicinal chemistry to advanced material design. As regulatory landscapes evolve and emphasis on sustainable chemistry grows, 1511692-18-4 and similar carefully designed molecules are likely to play increasingly important roles in scientific and industrial advancements.